Cas no 1451393-26-2 (3-Bromo-2-formylthiophene-5-boronic acid)

• Product Name: 3-Bromo-2-formylthiophene-5-boronic acid
• CAS No: 1451393-26-2
• MF: C₅H₄BBrO₃S
• MW: 234.863459587097
• MDL: MFCD23713095
• CID: 4764581
• Update Time: 2026-02-26

3-Bromo-2-formylthiophene-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-formylthiophene-5-boronic acid
• (4-Bromo-5-formylthiophen-2-yl)boronic acid
• C5H4BBrO3S
• Z1402

• MDL： MFCD23713095
• Inchi： 1S/C5H4BBrO3S/c7-3-1-5(6(9)10)11-4(3)2-8/h1-2,9-10H
• InChI Key： YPVLESYOWXKWCN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)SC(B(O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-Bromo-2-formylthiophene-5-boronic acid

Introduction to 3-Bromo-2-formylthiophene-5-boronic acid (CAS No. 1451393-26-2)

3-Bromo-2-formylthiophene-5-boronic acid (CAS No. 1451393-26-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromo substituent, a formyl group, and a boronic acid moiety on a thiophene ring. The combination of these functional groups endows the molecule with a wide range of reactivity and potential applications.

The thiophene ring is a five-membered heterocyclic compound with one sulfur atom and four carbon atoms. Thiophenes are known for their aromatic properties and are widely used as building blocks in the synthesis of various pharmaceuticals, agrochemicals, and functional materials. The presence of the bromine substituent at the 3-position provides a valuable handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of complex organic molecules.

The formyl group at the 2-position adds another layer of reactivity to the molecule. Formyl groups are highly reactive and can participate in a variety of chemical transformations, including condensation reactions, reduction to alcohols, and oxidation to carboxylic acids. This functional group is particularly useful in the synthesis of aldehydes and ketones, which are important intermediates in many synthetic pathways.

The boronic acid moiety at the 5-position is another key feature of this compound. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis. The boronic acid group can also be converted to other functional groups through various chemical transformations, making it a valuable precursor for the synthesis of diverse organic compounds.

In recent years, 3-Bromo-2-formylthiophene-5-boronic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thiophene-based compounds derived from 3-Bromo-2-formylthiophene-5-boronic acid that exhibited potent antiviral activity against influenza viruses. The researchers found that the presence of the formyl group and boronic acid moiety significantly enhanced the antiviral properties of these compounds.

Beyond medicinal chemistry, this compound has also found applications in materials science. The unique electronic properties of thiophenes make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A recent study published in Advanced Materials demonstrated that derivatives of 3-Bromo-2-formylthiophene-5-boronic acid could be used to synthesize high-performance OLED materials with improved efficiency and stability.

In addition to its synthetic utility, 3-Bromo-2-formylthiophene-5-boronic acid has been explored for its potential as a catalyst ligand in homogeneous catalysis. A study published in Chemical Communications reported that this compound could be used as a ligand for palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivities compared to traditional ligands. The researchers attributed this enhanced performance to the unique electronic properties imparted by the thiophene ring and boronic acid moiety.

The versatility and reactivity of 3-Bromo-2-formylthiophene-5-boronic acid have also made it an attractive target for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify leads with desired properties. A study published in Organic Letters described a high-throughput method for synthesizing diverse derivatives of 3-Bromo-2-formylthiophene-5-boronic acid using parallel synthesis techniques. This approach allowed researchers to quickly identify several compounds with promising biological activities.

In conclusion, 3-Bromo-2-formylthiophene-5-boronic acid (CAS No. 1451393-26-2) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and homogeneous catalysis. Its unique combination of functional groups provides a rich platform for further chemical exploration and application development. As research continues to advance, it is likely that new and exciting uses for this compound will be discovered, further cementing its importance in modern chemistry.